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Compound of Interest

Compound Name: (S)-Elobixibat

Cat. No.: B15612548

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed experimental protocols for in vivo studies using (S)-
Elobixibat, a first-in-class ileal bile acid transporter (IBAT) inhibitor. The following sections
outline methodologies for investigating the efficacy and mechanism of action of (S)-Elobixibat
in preclinical animal models of constipation and non-alcoholic steatohepatitis (NASH).

Mechanism of Action

(S)-Elobixibat, also known as A3309, is a highly potent and selective inhibitor of the ileal bile
acid transporter (IBAT), also referred to as the apical sodium-dependent bile acid transporter
(ASBT).[1] By inhibiting IBAT in the terminal ileum, (S)-Elobixibat reduces the reabsorption of
bile acids from the small intestine into the enterohepatic circulation.[1] This leads to an
increased concentration of bile acids in the colon. The elevated colonic bile acids stimulate
secretion of water and electrolytes into the intestinal lumen and enhance colonic motility,
ultimately alleviating constipation.[1][2]

Signaling Pathway of (S)-Elobixibat
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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